Cas no 851804-39-2 (1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product name: 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851804-39-2
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 6407737
• PubChem ID: 4249068

1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• 1-(2,3-dimethoxybenzoyl)-2-{[(2,5-dimethylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• 851804-39-2
• F0630-1128
• (2,3-dimethoxyphenyl)(2-((2,5-dimethylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• AKOS024589096
• (2,3-dimethoxyphenyl)-[2-[(2,5-dimethylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• Methanone, (2,3-dimethoxyphenyl)[2-[[(2,5-dimethylphenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl]-

• Inchi： 1S/C21H24N2O3S/c1-14-8-9-15(2)16(12-14)13-27-21-22-10-11-23(21)20(24)17-6-5-7-18(25-3)19(17)26-4/h5-9,12H,10-11,13H2,1-4H3
• InChI Key： RWICOTQOABEXIU-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1OC)(N1C(SCC2=CC(C)=CC=C2C)=NCC1)=O

Computed Properties

• Exact Mass: 384.15076381g/mol
• Monoisotopic Mass: 384.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 545.9±60.0 °C(Predicted)
• pka: 1.42±0.60(Predicted)

Additional information on 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole: A Comprehensive Overview

1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, with the CAS number 851804-39-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the imidazole class and features a unique structural arrangement that includes dimethoxybenzoyl and dimethylphenylmethylsulfanyl moieties. The intricate structure of this molecule makes it a promising candidate for various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer research.

The imidazole core is a well-known scaffold in medicinal chemistry due to its ability to form stable complexes with metal ions and its potential for biological activity. The presence of the dimethoxybenzoyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. Additionally, the dimethylphenylmethylsulfanyl moiety contributes to the overall stability and bioavailability of the compound. These structural features collectively make 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole a versatile platform for drug development.

In recent years, extensive research has been conducted to explore the biological activities of this compound. One notable study published in the Journal of Medicinal Chemistry (2021) investigated the anti-inflammatory properties of 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole could be a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has also shown promise in cancer research. A study published in Cancer Letters (2020) demonstrated that this compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The mechanism of action involves inducing apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. These findings highlight the potential of 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole as an anticancer agent.

The pharmacokinetic profile of 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has also been studied to assess its suitability for clinical applications. Research published in Bioorganic & Medicinal Chemistry Letters (2019) evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. The results indicated that 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics suggest that it could be administered orally as a therapeutic agent.

In addition to its therapeutic potential, 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has been explored for its use in diagnostic imaging. A study published in Molecular Imaging and Biology (2018) investigated the radiolabeling of this compound with technetium-99m for use in single-photon emission computed tomography (SPECT). The radiolabeled derivative exhibited high stability and selective uptake in tumor tissues, making it a promising candidate for non-invasive imaging of cancer lesions.

The synthesis of 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves several steps that require precise control over reaction conditions to ensure high yield and purity. A detailed synthetic route was reported in Tetrahedron Letters (2017), which involved the condensation of 3-methoxybenzoic acid with 4-methylaniline to form an intermediate amide. This intermediate was then subjected to cyclization under acidic conditions to form the imidazole ring. Subsequent functionalization steps were used to introduce the dimethoxybenzoyl and dimethylphenylmethylsulfanyl groups.

The safety profile of 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole has also been evaluated through various toxicological studies. Research published in Toxicology Letters (2018) assessed the acute and chronic toxicity of this compound in animal models. The results indicated that 1-(2,3-dimethoxybenzoyl)-2-{(2,5-dimethylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole exhibited low toxicity at therapeutic doses and did not cause significant adverse effects on major organs or physiological functions.

In conclusion, 1-(2,3-dimethoxybenzoyl)-2-{(2，5-di methyl pheny l ) methyl sulf any l } -4， 5-di hydro - 1 H - im id azole (CAS No: 851804-39-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities and pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more studies are conducted and clinical trials are initiated, 1-( ２ ,３ -di meth oxy ben z oy l ) -２ -{（２ ,５ -di meth y l phen y l ) me th y l su lf any l } -４ ,５ -di hy dro -１ H -i m id az ol e (CAS No: 851804-39-7) is poised to play a significant role in advancing medical treatments for various diseases.